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Compound of Interest

Compound Name: Chloroform-d

Cat. No.: B032938 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Chloroform-d (Deuterochloroform, CDCl3), a common solvent in

NMR spectroscopy. Adherence to these procedures is critical to minimize risks and ensure a

safe laboratory environment.

Chloroform-d is a hazardous chemical with multiple health risks. It is harmful if swallowed or

inhaled, causes skin and eye irritation, and is a suspected carcinogen and reproductive toxin.

[1][2] Prolonged or repeated exposure can cause damage to the liver, kidneys, and central

nervous system.[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against exposure to

Chloroform-d.

Eye and Face Protection: Always wear chemical safety goggles that comply with OSHA's eye

and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1] In

situations with a risk of splashing, a face shield should be worn in addition to goggles.[3][4]

Skin and Body Protection: A laboratory coat must be worn to protect against skin contact. For

direct handling, it is crucial to select appropriate gloves, as Chloroform-d can readily penetrate

common laboratory gloves.
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Glove Selection: Standard nitrile gloves offer very limited protection and should be avoided for

direct or prolonged contact.[3][4] For incidental splash protection, double-gloving with nitrile

gloves may be a temporary measure, but gloves must be changed immediately upon

contamination.[5]

Glove Material Breakthrough Time Recommendation

Nitrile < 2.5 minutes
Not Recommended for

prolonged contact.[3][4]

Viton™ > 8 hours Recommended

Polyvinyl Alcohol (PVA) > 8 hours

Recommended (Note:

Degrades with water exposure)

[3][4]

Butyl Rubber Variable (check manufacturer)
May be suitable, verify with

supplier data.

Respiratory Protection: All work with Chloroform-d must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1][3][4] If exposure limits are exceeded, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate vapor

cartridge is required.[1] For exposures over 2 ppm, a supplied-air respirator may be necessary.

[6]

Operational Plan: A Step-by-Step Guide to Handling
Chloroform-d
1. Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE as outlined above.

Have a designated and labeled waste container for halogenated solvents ready.

Locate the nearest eyewash station and safety shower before starting work.
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2. Handling and Use:

Conduct all transfers and handling of Chloroform-d inside a chemical fume hood.[1][4]

Keep the container of Chloroform-d tightly closed when not in use.[1][4]

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the work area.[2][7]

Use the smallest practical quantity for the experiment.[3]

3. In Case of a Spill:

Minor Spill (inside a fume hood):

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the contaminated absorbent material into a designated hazardous waste container.

Clean the spill area with soap and water.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation by opening windows.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

[3][4]

4. First Aid Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical attention.[1][2]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2][4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Disposal Plan
Proper disposal of Chloroform-d is crucial to prevent environmental contamination and ensure

regulatory compliance.

Waste Collection:

Collect all Chloroform-d waste, including contaminated materials, in a clearly labeled,

sealed, and compatible container designated for halogenated organic waste.[8]

Do not mix Chloroform-d waste with other non-halogenated solvents, as this can

complicate and increase the cost of disposal.[9]

Storage of Waste:

Store the waste container in a secondary containment tray within a well-ventilated area,

such as a satellite accumulation area or a designated waste storage cabinet.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.[8][9]

Never dispose of Chloroform-d down the drain or in regular trash.[8][9]

Experimental Workflow for Handling Chloroform-d
The following diagram illustrates the standard workflow for safely handling Chloroform-d in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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